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monoxime

Cat. No.: B076240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the selective spectrophotometric determination

of palladium(II) using 1,2-Diphenylethanedione monoxime, also known as α-benzil

monoxime. This method is noted for its simplicity, high selectivity, and the stability of the

resulting complex, making it suitable for various analytical applications, including the analysis of

synthetic alloys and catalyst materials.

Introduction
1,2-Diphenylethanedione monoxime is a valuable organic reagent that forms a stable,

colored complex with palladium(II) ions in an acidic micellar medium. The formation of this

green-colored complex allows for the quantitative determination of palladium concentrations

using spectrophotometry. The use of a micellar medium, such as Triton X-100, enhances the

solubility of the complex and improves the sensitivity of the method. The high acidity of the

reaction medium imparts excellent selectivity, minimizing interference from other metal ions.

Quantitative Data Summary
The spectrophotometric method for the determination of palladium(II) with 1,2-
Diphenylethanedione monoxime in a Triton X-100 micellar medium exhibits the following

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b076240?utm_src=pdf-interest
https://www.benchchem.com/product/b076240?utm_src=pdf-body
https://www.benchchem.com/product/b076240?utm_src=pdf-body
https://www.benchchem.com/product/b076240?utm_src=pdf-body
https://www.benchchem.com/product/b076240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quantitative characteristics:

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
441.8 nm and 677.0 nm [1][2]

Beer's Law Range (Zero-

Order)
0.3 - 12.0 µg/mL (at 441.8 nm) [1][2]

0.7 - 20.0 µg/mL (at 677.0 nm) [1][2]

Beer's Law Range (First-

Derivative)
0.2 - 24.0 µg/mL [1][2]

Detection Limit 0.07 µg/mL (at 441.8 nm) [1][2]

0.10 µg/mL (at 677.0 nm) [1][2]

Molar Absorptivity
Data not explicitly stated in the

provided search results.

Sandell's Sensitivity
Data not explicitly stated in the

provided search results.

Optimum Acidity 0.10 M Perchloric Acid [1][2]

Reagent Concentration

7.5 x 10⁻⁴ M 1,2-

Diphenylethanedione

monoxime

[1]

Micellar Medium 1.2% Triton X-100 [1]

Complex Stability At least 24 hours [1][2]

Experimental Protocol
This protocol details the preparation of reagents and the step-by-step procedure for the

spectrophotometric determination of palladium.

Reagent Preparation
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Standard Palladium(II) Solution (1000 µg/mL): Dissolve an appropriate amount of palladium

chloride (PdCl₂) in a minimal volume of concentrated hydrochloric acid and dilute with

deionized water to the mark in a volumetric flask. Further dilutions should be made daily as

required.

1,2-Diphenylethanedione Monoxime Solution (5.0 x 10⁻³ M): Dissolve 0.1126 g of 1,2-
Diphenylethanedione monoxime in 100 mL of ethanol.[1]

Triton X-100 Solution (4.0% w/v): Dissolve 4.0 g of Triton X-100 in 100 mL of deionized

water.

Perchloric Acid (1.0 M): Carefully dilute the required volume of concentrated perchloric acid

with deionized water.

Instrumentation
A UV-Visible spectrophotometer with a 1 cm path length quartz cuvette is required for

absorbance measurements.

Assay Procedure
Into a series of 10 mL volumetric flasks, add increasing aliquots of the standard palladium(II)

solution to cover the desired concentration range.

To each flask, add 3.0 mL of 4.0% Triton X-100 solution and 1.0 mL of 1.0 M perchloric acid.

Add 1.5 mL of the 5.0 x 10⁻³ M 1,2-Diphenylethanedione monoxime solution to each flask.

Bring the solution to the final volume of 10 mL with deionized water and mix thoroughly.

Allow the solutions to stand at room temperature for a few minutes to ensure complete

complex formation.

Measure the absorbance of the green-colored complex at 441.8 nm or 677.0 nm against a

reagent blank prepared in the same manner but without the palladium(II) solution.

Calibration Curve
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Plot a graph of absorbance versus the concentration of palladium(II) (in µg/mL).

The calibration curve should be linear over the specified concentration range.

The concentration of palladium in unknown samples can be determined from this calibration

curve.

Diagrams
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Caption: Experimental workflow for the spectrophotometric determination of palladium.
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Caption: Simplified reaction scheme for complex formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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